1-(Bis(4-chloro-2-methylphenyl)methyl)piperazine

• Molecular Formula: C19H22Cl2N2
• Molecular Weight: 349.3 g/mol
• IUPAC Name: 1-[bis(4-chloro-2-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C19H22Cl2N2/c1-13-11-15(20)3-5-17(13)19(23-9-7-22-8-10-23)18-6-4-16(21)12-14(18)2/h3-6,11-12,19,22H,7-10H2,1-2H3
• InChI Key: SIIYKXZHBDSKIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(C2=C(C=C(C=C2)Cl)C)N3CCNCC3

Description

1-(Bis(4-chloro-2-methylphenyl)methyl)piperazine is a useful research compound. Its molecular formula is C19H22Cl2N2 and its molecular weight is 349.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A round bottom flask was charged with tert-butyl 4-(bis(4-chloro-2-methylphenyl)methyl)piperazine-1-carboxylate (184 mg, 409 mmol), CH2Cl2 (5 mL), and NMM (90 μL, 0.819 mmol). Cooled to 0° C. and added TMSI (70 μL, 0.491 mmol) dropwise. After 15 min at 4° C. the reaction was quenched with sat Na2CO3 and extracted with CH2Cl2 (3×). The organics were dried (Na2SO4), filtered, and concentrated. The residue was chromatographed on a silica gel column (100% CH2Cl2 to 6% 2M NH3 in MeOH) and 1-(bis(4-chloro-2-methylphenyl)methyl)piperazine (143 mg, 70%). 1H NMR 400 MHz (CDCl3) δ 7.47 (dd, J=8.4, 1.1 Hz, 2H), 7.16-7.11 (m, 1H), 7.11-7.06 (m, 2H), 4.64 (s, 1H), 2.88-2.80 (m, 4H), 2.44-2.33 (m, 5H), 2.28 (s, 7H). LCMS (ESI, m/z): 349 [M+H]+.